Cas no 86317-59-1 (Dimethyl (3-oxopentyl)(trifluoromethyl)propanedioate)

• Product Name: Dimethyl (3-oxopentyl)(trifluoromethyl)propanedioate
• CAS No: 86317-59-1
• MF: C₁₁H₁₅F₃O₅
• MW: 284.229014635086
• CID: 2809237
• PubChem ID: 12958005
• Update Time: 2025-04-21

Dimethyl (3-oxopentyl)(trifluoromethyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl (3-oxopentyl)(trifluoromethyl)propanedioate
• DTXSID50513998
• 86317-59-1

• Inchi： 1S/C11H15F3O5/c1-4-7(15)5-6-10(8(16)18-2,9(17)19-3)11(12,13)14/h4-6H2,1-3H3
• InChI Key： FQEAZLXGRIEFAE-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)(C(=O)OC)CCC(CC)=O)(F)F

Computed Properties

• Exact Mass: 284.08715806Da
• Monoisotopic Mass: 284.08715806Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.7Ų